Cas no 1261492-01-6 (3-Chloro-5-(2-trifluoromethylphenyl)phenol)

• Product Name: 3-Chloro-5-(2-trifluoromethylphenyl)phenol
• CAS No: 1261492-01-6
• MF: C₁₃H₈ClF₃O
• MW: 272.650233268738
• MDL: MFCD18315710
• CID: 2761229
• PubChem ID: 53221444
• Update Time: 2025-06-28

3-Chloro-5-(2-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-5-(2-TRIFLUOROMETHYLPHENYL)PHENOL
• MFCD18315710
• DTXSID00686085
• 3-Chloro-5-(2-trifluoromethylphenyl)phenol, 95%
• 5-Chloro-2'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• 1261492-01-6
• 3-Chloro-5-(2-trifluoromethylphenyl)phenol

• MDL： MFCD18315710
• Inchi： 1S/C13H8ClF3O/c14-9-5-8(6-10(18)7-9)11-3-1-2-4-12(11)13(15,16)17/h1-7,18H
• InChI Key： GVWVFKNBMPHVQV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=CC=1C(F)(F)F)O

Computed Properties

• Exact Mass: 272.0215771Da
• Monoisotopic Mass: 272.0215771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Chloro-5-(2-trifluoromethylphenyl)phenol

Introduction to 3-Chloro-5-(2-trifluoromethylphenyl)phenol (CAS No: 1261492-01-6)

3-Chloro-5-(2-trifluoromethylphenyl)phenol, identified by its Chemical Abstracts Service (CAS) number 1261492-01-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of phenolic derivatives, characterized by its unique structural features that include a chloro substituent at the 3-position and a 2-trifluoromethylphenyl group at the 5-position of the benzene ring. Such structural motifs are often exploited for their potential biological activity and interaction with biological targets.

The synthesis of 3-Chloro-5-(2-trifluoromethylphenyl)phenol involves multi-step organic transformations, typically starting from readily available aromatic precursors. The introduction of the chloro group and the trifluoromethylphenyl moiety requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies are critical in producing compounds with high structural fidelity, which is essential for downstream applications.

In recent years, 3-Chloro-5-(2-trifluoromethylphenyl)phenol has been studied for its potential pharmacological properties. The presence of both electron-withdrawing and electron-donating groups in its structure makes it a versatile scaffold for drug discovery. Specifically, the chloro group can enhance binding affinity to certain biological targets, while the trifluoromethyl group can modulate metabolic stability and lipophilicity. Such features are highly valued in medicinal chemistry for optimizing drug-like properties.

One of the most compelling areas of research involving 3-Chloro-5-(2-trifluoromethylphenyl)phenol is its investigation as a precursor in the development of novel therapeutic agents. Studies have demonstrated its utility in generating derivatives with anti-inflammatory, antimicrobial, and anticancer activities. For instance, modifications at the phenolic hydroxyl group can lead to compounds with enhanced bioavailability and target specificity. The trifluoromethyl moiety, in particular, has been shown to improve binding interactions with enzymes and receptors, making it a valuable feature in drug design.

The agrochemical sector has also shown interest in 3-Chloro-5-(2-trifluoromethylphenyl)phenol due to its potential as an intermediate in the synthesis of pesticides and herbicides. The structural features of this compound contribute to its ability to interact with biological pathways in pests, offering a basis for developing environmentally friendly and effective crop protection agents. Research is ongoing to explore its efficacy in controlling resistant strains of weeds and insects, ensuring sustainable agricultural practices.

From a computational chemistry perspective, 3-Chloro-5-(2-trifluoromethylphenyl)phenol has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding mode and energetic properties. These computational approaches are crucial for guiding experimental efforts and optimizing lead compounds towards clinical candidates.

The industrial production of 3-Chloro-5-(2-trifluoromethylphenyl)phenol requires stringent quality control measures to ensure consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify the compound's identity and assess impurities. These methods are essential for meeting regulatory standards and ensuring that the final product is suitable for further applications.

The environmental impact of synthesizing and using 3-Chloro-5-(2-trifluoromethylphenyl)phenol is another critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Solvent-free reactions and catalytic processes have been explored as alternatives to traditional methodologies, aligning with global initiatives toward sustainable chemistry.

In conclusion, 3-Chloro-5-(2-trifluoromethylphenyl)phenol (CAS No: 1261492-01-6) represents a significant compound in pharmaceutical and agrochemical research due to its versatile structure and potential applications. Ongoing studies continue to uncover new possibilities for its use in drug development, crop protection, and environmental sustainability. As research progresses, this compound is likely to play an increasingly important role in addressing global challenges in health and agriculture.